molecular formula C13H14O3 B8642061 5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one CAS No. 123023-79-0

5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one

Cat. No.: B8642061
CAS No.: 123023-79-0
M. Wt: 218.25 g/mol
InChI Key: YUIDPTKMBCAKSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one is a useful research compound. Its molecular formula is C13H14O3 and its molecular weight is 218.25 g/mol. The purity is usually 95%.
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Properties

CAS No.

123023-79-0

Molecular Formula

C13H14O3

Molecular Weight

218.25 g/mol

IUPAC Name

5-(4-methoxyphenyl)-2,2-dimethylfuran-3-one

InChI

InChI=1S/C13H14O3/c1-13(2)12(14)8-11(16-13)9-4-6-10(15-3)7-5-9/h4-8H,1-3H3

InChI Key

YUIDPTKMBCAKSZ-UHFFFAOYSA-N

Canonical SMILES

CC1(C(=O)C=C(O1)C2=CC=C(C=C2)OC)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one (6 g, 0.027 mol) in ethanol (100 mL) diethyl amine (2.86 g, 0.027 mol) in EtOH (15 mL) was added dropwise at RT and the reaction mixture was stirred for additional 4 h. The EtOH was then removed and the mixture diluted with EtOAc (100 mL). The combined organic layers were washed with water (50 mL) and brine (20 mL), dried over Na2SO4, filtered and concentrated in vacuo to afford 5-(4-methoxyphenyl)-2,2-dimethylfuran-3(2H)-one (5.5 g, 92%).
Name
4-hydroxy-1-(4-methoxyphenyl)-4-methylpent-2-yn-1-one
Quantity
6 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One

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